Cas no 89892-29-5 (4-Bromo-2-(1,3,4-oxadiazol-2-yl)phenol)

• Product Name: 4-Bromo-2-(1,3,4-oxadiazol-2-yl)phenol
• CAS No: 89892-29-5
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 6782833
• PubChem ID: 4019328
• Update Time: 2025-06-08

4-Bromo-2-(1,3,4-oxadiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• AE-848/06858031
• AKOS001219420
• Z57438354
• 89892-29-5
• 4-bromo-2-(1,3,4-oxadiazol-2-yl)phenol
• MCULE-6466816102
• CHEMBL4126191
• (6Z)-4-bromo-6-(3H-1,3,4-oxadiazol-2-ylidene)cyclohexa-2,4-dien-1-one
• STL257433
• 4-Bromo-2-(1,3,4-oxadiazol-2-yl)phenol

• Inchi： 1S/C8H5BrN2O2/c9-5-1-2-7(12)6(3-5)8-11-10-4-13-8/h1-4,12H
• InChI Key： BBEBNKOFVVLLBN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C2=NN=CO2)C=1)O

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.2Ų

Additional information on 4-Bromo-2-(1,3,4-oxadiazol-2-yl)phenol

4-Bromo-2-(1,3,4-Oxadiazol-2-yl)Phenol: A Comprehensive Overview

4-Bromo-2-(1,3,4-Oxadiazol-2-yl)Phenol (CAS No. 89892-29-5) is a structurally unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its phenolic group and the presence of a bromine atom at the para position relative to the oxadiazole ring. The oxadiazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom, contributes to the compound's versatile chemical properties. Recent studies have highlighted its potential applications in drug development, material synthesis, and environmental chemistry.

The synthesis of 4-Bromo-2-(1,3,4-Oxadiazol-2-yl)Phenol involves a multi-step process that typically begins with the preparation of the oxadiazole precursor. Researchers have explored various methods to optimize the reaction conditions, including the use of microwave-assisted synthesis and catalytic systems to enhance yield and purity. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its chemical reactivity and functionalization.

One of the most promising applications of 4-Bromo-2-(1,3,4-Oxadiazol-2-yl)Phenol lies in its potential as a building block for pharmaceutical compounds. The bromine atom at the para position makes it an ideal candidate for further substitution reactions, enabling the creation of diverse derivatives with tailored biological activities. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound in drug discovery.

In addition to its pharmaceutical applications, 4-Bromo-2-(1,3,4-Oxadiazol-2-yl)Phenol has shown remarkable properties in materials science. Its aromatic structure and heterocyclic functionality make it suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its role as a component in organic semiconductors and light-emitting diodes (LEDs), where it exhibits excellent charge transport properties. These findings underscore its potential as a key material in next-generation electronic devices.

The environmental impact of 4-Bromo-2-(1,3,4-Oxadiazol-2-yl)Phenol has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles under various environmental conditions. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems.

From a structural perspective, 4-Bromo-2-(1,3,4-Oxadiazol-2-yliPhenol exhibits unique electronic properties due to the conjugation between the phenolic ring and the oxadiazole group. This conjugation enhances its stability and reactivity under specific chemical conditions. Computational studies have provided valuable insights into its electronic structure and reactivity patterns, paving the way for novel synthetic strategies and functional applications.

In conclusion, 4-Bromo-2-(1,3,4-Oxadiazol - yl)Phenol (CAS No. 8989 - ) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and versatile properties make it an invaluable tool for researchers in chemistry,, materials science,,and pharmacology . As ongoing studies continue to unravel its full potential,, this compound is poised to play a pivotal role in advancing both theoretical understanding and practical applications in these fields.